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Compound of Interest

Compound Name: TDI-11861

Cat. No.: B10856158

Audience: Researchers, scientists, and drug development professionals.

Introduction:

TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC), also known as
ADCY10.[1][2][3] It is a valuable tool for research in areas such as male contraception.[3][4][5]
[6] Accurate and consistent preparation of a TDI-11861 stock solution is critical for obtaining
reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended
solvent for creating a concentrated stock solution of TDI-11861 due to the compound's high
solubility in this solvent.[1][2][7][8] This document provides a detailed protocol for the
preparation, storage, and handling of TDI-11861 stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for TDI-11861 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 494.92 g/mol [4115119]
Formula C22H25CIF2N6O3 [41051[7]
Appearance White to off-white solid [4]

Purity >95% to >98% [112171181
Solubility in DMSO r5nOMmg/mL (101.03 mM) to 100 [21[41[71[9]

) -20°C for 3 years; 4°C for 2
Storage of Solid [41[5]
years

) -80°C for 6 months; -20°C for 1
Storage of Stock Solution " [4115119]
mon

Experimental Protocol: Preparation of a 50 mM TDI-
11861 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of TDI-11861 in DMSO.
Adjustments to the mass of TDI-11861 and the volume of DMSO can be made to achieve other
desired concentrations.

Materials:

« TDI-11861 (solid)

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer
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Sonicator (optional, but recommended)[4][9]

Safety Precautions:

TDI-11861 should be handled as a hazardous material until more information is available.[1]

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling the compound and solvent.

Work in a well-ventilated area or a chemical fume hood.

Review the Safety Data Sheet (SDS) for TDI-11861 before use.[1]

Procedure:

Equilibration: Before opening, allow the vial of TDI-11861 to equilibrate to room temperature
for at least 15-20 minutes. This prevents condensation of moisture, which can affect the
stability and solubility of the compound.

Weighing: Carefully weigh out the desired amount of TDI-11861 using a calibrated analytical
balance. For example, to prepare 1 mL of a 50 mM stock solution, you would weigh out
24.75 mg of TDI-11861.

o Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)

o Example: 0.050 mol/L x 0.001 L x 494.92 g/mol x 1000 mg/g = 24.75 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
weighed TDI-11861. For the example above, add 1 mL of DMSQO. It is crucial to use a fresh
stock of anhydrous DMSO, as absorbed moisture can impact the solubility and stability of the
compound.[4]

Dissolution:

o Cap the vial securely and vortex the solution vigorously for 1-2 minutes to facilitate
dissolution.
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o If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.
[4][9][10] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. This minimizes freeze-thaw cycles, which can degrade the
compound.[10]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o For long-term storage, place the aliquots at -80°C, where they can be stable for up to 6
months.[4][5][9] For short-term storage, -20°C is suitable for up to 1 month.[4][5][9]

e Working Dilutions:

o When preparing working solutions for cell-based assays or other aqueous systems, it is
recommended to first perform serial dilutions of the DMSO stock in DMSO before making
the final dilution into your aqueous buffer or media. This helps to prevent precipitation of
the compound.

o The final concentration of DMSO in the assay should be kept low, typically below 0.1%, to
avoid solvent-induced toxicity. Always include a vehicle control (DMSO alone at the same
final concentration) in your experiments.

Visualizations

Below are diagrams illustrating the experimental workflow for preparing the TDI-11861 stock
solution and a conceptual signaling pathway involving its target, soluble adenylyl cyclase.
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Caption: Workflow for TDI-11861 Stock Solution Preparation.
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Caption: Inhibition of the sAC Signaling Pathway by TDI-11861.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TDI-
11861 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856158#preparing-tdi-11861-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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